N-(2-chlorobenzyl)-2-(3-(dimethylamino)-4-phenyl-1H-pyrazol-1-yl)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[3-(dimethylamino)-4-phenylpyrazol-1-yl]acetamide
• InChI: InChI=1S/C20H21ClN4O/c1-24(2)20-17(15-8-4-3-5-9-15)13-25(23-20)14-19(26)22-12-16-10-6-7-11-18(16)21/h3-11,13H,12,14H2,1-2H3,(H,22,26)
• InChI Key: PEVFALAINQSXSJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN(C=C1C2=CC=CC=C2)CC(=O)NCC3=CC=CC=C3Cl
• Molecular Formula: C20H21ClN4O
• Molecular Weight: 368.9 g/mol

Description

N-(2-chlorobenzyl)-2-(3-(dimethylamino)-4-phenyl-1H-pyrazol-1-yl)acetamide, also known as CDP323, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. CDP323 is a small molecule drug that acts as a selective inhibitor of the enzyme glycogen synthase kinase-3 (GSK-3), which is involved in several cellular processes such as cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

Biological Effects and Toxicology of Acetamide Derivatives

The study by Kennedy (2001) on the biological effects of acetamide and its derivatives, including dimethyl and mono derivatives, provides an extensive review on the toxicological profiles of these compounds. Although it focuses on the toxicology rather than direct applications, understanding the biological consequences of exposure is crucial for research involving new chemical entities (Kennedy, 2001).

Synthesis of Pyrazole Heterocycles

Dar and Shamsuzzaman (2015) provide a concise review on the synthesis of pyrazole heterocycles, which are crucial in many biologically active compounds. The review highlights the importance of pyrazoles in medicinal chemistry and their widespread biological activities, offering a framework for research into new compounds with potential therapeutic applications (Dar & Shamsuzzaman, 2015).

Advanced Oxidation Processes for Compound Degradation

Qutob et al. (2022) discuss the advanced oxidation processes (AOPs) used for the degradation of acetaminophen, which leads to the generation of various by-products. This study provides insight into the environmental impact and degradation pathways of pharmaceutical compounds, relevant for research into the stability and environmental fate of new chemical entities (Qutob et al., 2022).

Synthetic Organic Chemistry Applications

The review by Kondo and Murakami (2001) on synthetic organic chemistry based on the N-Ar axis, including discussions on N-acylation reagents and the development of chiral ligands, illustrates the broad applications of complex organic synthesis in creating novel compounds with potential pharmaceutical applications (Kondo & Murakami, 2001).